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Compound of Interest

Compound Name: (R)-Etodolac-d4

Cat. No.: B12397750 Get Quote

This guide provides an in-depth overview of (R)-Etodolac-d4, a deuterated analog of the R-

enantiomer of Etodolac, for researchers, scientists, and professionals in drug development. It

covers commercially available sources, key technical data, experimental applications, and

relevant biological pathways.

Supplier and Procurement Information
(R)-Etodolac-d4 is a specialized chemical primarily used as an internal standard in

pharmacokinetic and metabolic studies. The following table summarizes available information

from various suppliers. Please note that pricing is often available only upon quotation.
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Supplier
Catalog
Number

CAS Number
Molecular
Formula

Additional
Information

Acanthus

Research

ACB-161028-

0042
1134124-17-6 C₁₇H₁₇D₄NO₃

Available in 25

mg unit size. A

certificate of

analysis and

MSDS are

available upon

request.[1]

Simson Pharma

Limited
E040045 Not Available C₁₇H₁₇D₄NO₃

Offered as a

custom synthesis

product. A

Certificate of

Analysis is

provided with the

compound.

MedchemExpres

s
HY-113949S1 1134124-17-6 C₁₇H₁₇D₄NO₃

Deuterium-

labeled (R)-

Etodolac.

Experimental Protocols
(R)-Etodolac-d4 is an ideal internal standard for the quantification of (R)-Etodolac in biological

matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below is a

representative protocol for the pharmacokinetic analysis of (R)-Etodolac.

Protocol: Quantification of (R)-Etodolac in Rat Plasma
by LC-MS/MS
This protocol is adapted from methodologies for the enantioselective analysis of Etodolac.[2][3]

[4]

1. Sample Preparation:
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To 50 µL of rat plasma, add 10 µL of (R)-Etodolac-d4 internal standard solution

(concentration to be optimized based on expected analyte levels).

Add 200 µL of acetonitrile to precipitate proteins.

Vortex the mixture for 2 minutes.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

LC System: A standard HPLC or UPLC system.

Column: A chiral column such as Chiralcel® OD-H is required for enantioselective

separation.

Mobile Phase: A mixture of n-hexane and ethyl acetate (e.g., 95:5 v/v) or a gradient of

methanol and ammonium formate in water.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray ionization (ESI) in negative mode.

MRM Transitions:

(R)-Etodolac: m/z 286.2 → 242.2

(R)-Etodolac-d4: m/z 290.2 → 246.2

3. Data Analysis:
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Construct a calibration curve by plotting the peak area ratio of (R)-Etodolac to (R)-Etodolac-
d4 against the concentration of the analyte.

Determine the concentration of (R)-Etodolac in the plasma samples from the calibration

curve.

Signaling Pathways and Workflows
Pharmacokinetic Study Workflow
The following diagram illustrates a typical workflow for a pharmacokinetic study of (R)-Etodolac,

utilizing its deuterated analog as an internal standard.
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Caption: A typical workflow for a pharmacokinetic study of (R)-Etodolac.

(R)-Etodolac Signaling Pathways
While the S-enantiomer of Etodolac is responsible for its anti-inflammatory effects through the

inhibition of cyclooxygenase (COX) enzymes, the R-enantiomer exhibits distinct biological

activities, notably affecting the Wnt/β-catenin signaling pathway.[5]

COX-2 Inhibition by (S)-Etodolac

Etodolac is a preferential inhibitor of COX-2, which is involved in the inflammatory cascade.
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Caption: The inhibitory effect of (S)-Etodolac on the COX-2 pathway.

Wnt/β-catenin Pathway Modulation by (R)-Etodolac

(R)-Etodolac has been shown to decrease levels of β-catenin, a key component of the Wnt

signaling pathway, which is often dysregulated in cancer.
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Caption: Modulation of the Wnt/β-catenin pathway by (R)-Etodolac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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